paprin

• CAS No.: 114949-43-8
• Molecular Formula: C10H8ClNO2S
• Synonyms: paprin

Description

Paprin is a single-cell protein (SCP) derived from yeast (Candida spp.) cultivated on a liquid paraffin medium . It serves as a protein-vitamin concentrate (PVC) for animal feed, containing 40–60% protein by dry weight . Its production involves microbial fermentation, where yeast metabolizes hydrocarbons to synthesize biomass rich in proteins, lipids, and vitamins. This compound gained attention as a cost-effective alternative to traditional protein sources like fishmeal, particularly in regions aiming to reduce dependency on imported feed additives . However, its adoption has been controversial due to reported adverse effects on animal health, including disrupted nerve function and growth abnormalities at high dietary concentrations (e.g., 7.5%) .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Paprin vs. Gaprin

Gaprin, another PVC, is synthesized from the biomass of methane-oxidizing bacteria (Methylococcus capsulatus) grown on natural gas. Key distinctions include:

Property	This compound	Gaprin	References
Protein Content	40–60%	Up to 80%
Refractive Index	1.46 (in water)	1.52 (in water)
Particle Shape	Near-spherical (0.5–2 aspect ratio)	Irregular/Deformed
Safety Profile	Linked to neurotoxic effects in animals	No reported toxicity

• Optical Identification : The refractive index difference enables discrimination via light-scattering matrices. For small particles (size parameter x_eff ≈ 1), shape differences dominate identification (this compound’s near-spherical vs. Gaprin’s irregularity). At larger sizes (x_eff ≥ 3), refractive index contrasts (Δn = 0.06) become significant .
• Nutritional Efficiency : Gaprin’s higher protein content (80%) makes it superior for feed efficiency, though this compound’s lipid-rich profile may benefit energy requirements .

This compound vs. Conventional Protein Sources

Fishmeal:

• Protein Content : ~60–72%, but unsustainable due to overfishing .
• Safety: No neurotoxicity risks, unlike this compound .
• Cost : this compound is cheaper but offset by health risks .

Yeast-Based SCP:

• Substrate : Grown on molasses or agricultural waste (vs. paraffin for this compound).
• Safety: No reported adverse effects, unlike this compound’s amino acid abnormalities .

Other Single-Cell Proteins (SCPs)

• Bacterial Biomass (e.g., Spirulina): Higher protein (60–70%) and safer, but requires controlled growth conditions .

Key Research Findings

Technological Advancements in Identification

Light-scattering matrix analysis is a non-destructive method to distinguish this compound and Gaprin suspensions:

• Matrix Elements : Elements F₁₂ and F₃₄ show marked angular dependence due to shape and refractive index differences (Figure 5 in ).
• Spectral Regions: Identification is most reliable at wavelengths with minimal absorption (k ≈ 0), reducing signal noise .